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Introduction

SAR405838 (also known as MI-77301) is a potent and selective small-molecule inhibitor of the
Mouse Double Minute 2 (MDM2) homolog protein. In cancer cells with wild-type p53, the tumor
suppressor function of p53 is often negated by its interaction with MDM2, which targets p53 for
proteasomal degradation. SAR405838 disrupts this interaction, leading to the stabilization and
activation of p53, thereby restoring its tumor-suppressive functions, including cell cycle arrest
and apoptosis.[1][2][3] This technical guide provides an in-depth overview of SAR405838,
focusing on its mechanism of action, quantitative preclinical and clinical data, and detailed
experimental protocols for its study.

Mechanism of Action: The MDM2-p53 Axis

The tumor suppressor protein p53 is a critical regulator of cell cycle progression and apoptosis.
[4][5] Its activity is tightly controlled by the E3 ubiquitin ligase MDM2. In many tumors with wild-
type p53, MDM2 is overexpressed, leading to the continuous degradation of p53 and allowing
cancer cells to evade apoptosis.[1][4]

SAR405838 is designed to fit into the p53-binding pocket of MDM2, effectively blocking the
protein-protein interaction between MDM2 and p53.[1][2] This disruption prevents the MDM2-
mediated ubiquitination and subsequent degradation of p53. As a result, p53 accumulates in
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the nucleus, where it can act as a transcription factor, upregulating the expression of its target
genes. Key among these are:

e p21 (CDKN1A): A cyclin-dependent kinase inhibitor that induces cell cycle arrest, primarily at
the G1/S checkpoint.[1][2]

o PUMA (BBC3): A pro-apoptotic protein that plays a crucial role in initiating apoptosis.[1][2]
« MDM2: As part of a negative feedback loop, p53 also transcriptionally activates MDM2.[1][2]

The ultimate cellular outcomes of p53 activation by SAR405838 are cell cycle arrest and/or
apoptosis, depending on the cellular context.[1][2][3]

Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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